Cas no 15013-71-5 (2-Chloro-3-methylbenzonitrile)

2-Chloro-3-methylbenzonitrile structure
2-Chloro-3-methylbenzonitrile structure
Product Name:2-Chloro-3-methylbenzonitrile
CAS No:15013-71-5
MF:C8H6ClN
MW:151.592940807343
MDL:MFCD09025676
CID:87466
PubChem ID:14529890
Update Time:2024-11-01

2-Chloro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-methylbenzonitrile
    • 2-Chloro-3-methyl-benzonitrile
    • Benzonitrile, 2-chloro-3-methyl-
    • -CHLORO-3-METHYLBENZONITRILE
    • 2-Cyano-6-methylchlorobenzene
    • SCHEMBL1344112
    • DTXSID00561303
    • 15013-71-5
    • AKOS006290806
    • FS-2404
    • W-205702
    • FT-0651194
    • CS-0205189
    • A3301
    • AM84104
    • MFCD09025676
    • CL8159
    • RBHUDDGPJRWBTF-UHFFFAOYSA-N
    • DB-010986
    • MDL： MFCD09025676
    • Inchi： 1S/C8H6ClN/c1-6-3-2-4-7(5-10)8(6)9/h2-4H,1H3
    • InChI Key： RBHUDDGPJRWBTF-UHFFFAOYSA-N
    • SMILES： ClC1C(C#N)=CC=CC=1C

Computed Properties

  • Exact Mass: 151.01900
  • Monoisotopic Mass: 151.0188769g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 261.101 °C at 760 mmHg
  • Flash Point: 112.974 °C
  • Refractive Index: 1.553
  • PSA: 23.79000
  • LogP: 2.52008

2-Chloro-3-methylbenzonitrile Security Information

  • HazardClass：IRRITANT

2-Chloro-3-methylbenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
047090-1g
2-Chloro-3-methylbenzonitrile
 15013-71-5 98%
1g
 ￡59.00 2022-03-01
Fluorochem
047090-5g
2-Chloro-3-methylbenzonitrile
 15013-71-5 98%
5g
 ￡244.00 2022-03-01
Alichem
A013026243-250mg
2-Chloro-3-methylbenzonitrile
 15013-71-5 97%
250mg
 475.20 USD 2021-06-22
Alichem
A013026243-500mg
2-Chloro-3-methylbenzonitrile
 15013-71-5 97%
500mg
 806.85 USD 2021-06-22
Alichem
A013026243-1g
2-Chloro-3-methylbenzonitrile
 15013-71-5 97%
1g
 1,534.70 USD 2021-06-22
TRC
C587640-100mg
2-Chloro-3-methylbenzonitrile
 15013-71-5
100mg
 $64.00 2023-05-18
TRC
C587640-250mg
2-Chloro-3-methylbenzonitrile
 15013-71-5
250mg
 $75.00 2023-05-18
TRC
C587640-500mg
2-Chloro-3-methylbenzonitrile
 15013-71-5
500mg
 $87.00 2023-05-18
TRC
C587640-1g
2-Chloro-3-methylbenzonitrile
 15013-71-5
1g
 $98.00 2023-05-18
abcr
AB285829-5 g
2-Chloro-3-methylbenzonitrile, 97%; .
 15013-71-5 97%
5 g
 €162.30 2023-07-20

2-Chloro-3-methylbenzonitrile Related Literature

Related Categories

15013-71-5 (2-Chloro-3-methylbenzonitrile) Related Products

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd